Cas no 287918-22-3 (3-2-(4-methoxyphenyl)ethyl-2-sulfanylideneimidazolidin-4-one)

• Product Name: 3-2-(4-methoxyphenyl)ethyl-2-sulfanylideneimidazolidin-4-one
• CAS No: 287918-22-3
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5474279
• Update Time: 2025-05-20

3-2-(4-methoxyphenyl)ethyl-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone, 3-[2-(4-methoxyphenyl)ethyl]-2-thioxo-
• 3-2-(4-methoxyphenyl)ethyl-2-sulfanylideneimidazolidin-4-one

• Inchi： 1S/C12H14N2O2S/c1-16-10-4-2-9(3-5-10)6-7-14-11(15)8-13-12(14)17/h2-5H,6-8H2,1H3,(H,13,17)
• InChI Key： VRZYZKRSGSBWCO-UHFFFAOYSA-N
• SMILES： C1(=S)NCC(=O)N1CCC1=CC=C(OC)C=C1

Additional information on 3-2-(4-methoxyphenyl)ethyl-2-sulfanylideneimidazolidin-4-one

Research Briefing on 3-2-(4-methoxyphenyl)ethyl-2-sulfanylideneimidazolidin-4-one (CAS: 287918-22-3)

The compound 3-2-(4-methoxyphenyl)ethyl-2-sulfanylideneimidazolidin-4-one (CAS: 287918-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazolidin-4-one core and sulfanylidene functional group, exhibits promising biological activities, particularly in the context of enzyme inhibition and therapeutic applications. Recent studies have explored its potential as a scaffold for drug development, focusing on its interactions with key biological targets.

One of the most notable findings in recent literature is the compound's role as a potent inhibitor of cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer, inflammatory diseases, and parasitic infections. Structural analyses reveal that the sulfanylidene moiety of 3-2-(4-methoxyphenyl)ethyl-2-sulfanylideneimidazolidin-4-one forms a reversible covalent bond with the active-site cysteine residue of these proteases, thereby modulating their activity. This mechanism has been validated through X-ray crystallography and kinetic studies, providing a solid foundation for further optimization of this compound class.

In addition to its protease inhibitory properties, recent investigations have highlighted the compound's potential in antimicrobial applications. Preliminary in vitro assays demonstrate significant activity against drug-resistant bacterial strains, particularly Gram-positive organisms. Researchers attribute this effect to the compound's ability to disrupt bacterial cell wall synthesis, although the exact molecular targets remain under investigation. These findings suggest that 3-2-(4-methoxyphenyl)ethyl-2-sulfanylideneimidazolidin-4-one could serve as a lead compound for the development of novel antibiotics.

Pharmacokinetic studies of 287918-22-3 have also been conducted to evaluate its drug-like properties. Results indicate moderate bioavailability and favorable metabolic stability in rodent models, with minimal off-target effects observed at therapeutic doses. However, challenges such as solubility and plasma protein binding have been identified as areas requiring further optimization. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations and enhance the compound's clinical potential.

The synthesis of 3-2-(4-methoxyphenyl)ethyl-2-sulfanylideneimidazolidin-4-one has been refined in recent years, with several research groups reporting improved yields and scalability. Key advancements include the use of microwave-assisted synthesis and green chemistry approaches, which reduce reaction times and environmental impact. These methodological improvements are critical for facilitating large-scale production and enabling further preclinical evaluation.

Looking ahead, the therapeutic potential of 287918-22-3 appears promising, particularly in niche applications where conventional therapies have failed. Ongoing research is exploring its utility in combination therapies and targeted drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, addressing unmet medical needs in oncology, infectious diseases, and beyond.

In conclusion, 3-2-(4-methoxyphenyl)ethyl-2-sulfanylideneimidazolidin-4-one represents a versatile and pharmacologically active compound with broad implications for drug discovery. Its unique chemical structure and biological profile position it as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics. Future studies will undoubtedly shed more light on its full potential, paving the way for innovative treatments in the chemical biology and pharmaceutical sectors.